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Compound of Interest

Compound Name: Diethyl methyl malonate

cat. No.: B8451518

An In-depth Technical Guide to Diethyl Methyl Malonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diethyl methyl malonate, a pivotal chemical
intermediate in organic synthesis and pharmaceutical development. It details the compound's
physicochemical properties, synthesis protocols, key applications, and safety information,
tailored for a scientific audience.

Chemical and Physical Properties

Diethyl methyl malonate (CAS No: 609-08-5) is a diester of methylmalonic acid.[1] Itis a
clear, colorless liquid at room temperature.[2][3][4][5] Its chemical structure features a central
carbon atom bonded to a methyl group and two carboxyl groups, which are esterified with
ethanol. This structure, particularly the reactivity of the alpha-proton, makes it a valuable
reagent in organic synthesis.

The key quantitative properties of diethyl methyl malonate are summarized in the table below
for easy reference and comparison.
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Property Value Reference(s)
Molecular Weight 174.19 g/mol [21[61[7]
Molecular Formula CsH1404 [21[7]

CAS Number 609-08-5 [31[6]
Appearance Clear, colorless liquid [2][3]

Boiling Point 198 - 201 °C [6][7]

Density 1.021 - 1.025 g/mL at 20 °C 41071

Refractive Index (n2°/D)

1.411 - 1.415

(11141071

Flash Point 77 -85°C (170 - 185 °F) [1][6]17]
Immiscible or slightly soluble in

Solubility water; soluble in alcohol and [11[4118]
oils.

IUPAC Name diethyl 2-methylpropanedioate [2]
Diethyl 2-methylmalonate,

Synonyms Methylmalonic acid diethyl [2][5]

ester

Synthesis of Diethyl Methyl Malonate: Experimental

Protocols

The synthesis of diethyl methyl malonate is primarily achieved through two well-established

routes. These methods are crucial for producing the compound for its various applications in

industrial and research settings.[3][9]

Protocol 1: Alkylation of Diethyl Malonate

This is a common and direct method involving the methylation of diethyl malonate. The active

methylene group in diethyl malonate is deprotonated by a base, creating a nucleophilic enolate

that reacts with a methylating agent.
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Workflow: Alkylation of Diethyl Malonate
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Synthesis of Diethyl Methyl Malonate via Alkylation.

Detailed Methodology:

o Deprotonation: Diethyl malonate is treated with a suitable base, such as sodium ethoxide in
ethanol, to abstract an acidic a-hydrogen, forming a resonance-stabilized sodiomalonic ester

(enolate).

» Methylation: A methylating agent, such as methyl iodide, dimethyl sulfate, or methyl bromide,
is added to the solution.[9] The enolate acts as a nucleophile, attacking the methyl group in

an Sn2 reaction to form diethyl methyl malonate.
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o Work-up and Purification: After the reaction is complete, the mixture is worked up to remove
salts and unreacted starting materials. The crude product is then purified, typically by
distillation under reduced pressure, to yield pure diethyl methyl malonate.[10] One
documented procedure using 1.44 mol of diethyl malonate reported a yield of 82.6% of 90%
pure product after distillation.[10]

Protocol 2: From 2-Chloropropionic Acid

An alternative synthesis route begins with 2-chloropropionic acid and proceeds through several
steps to the final product.[9]

Detailed Methodology:

» Neutralization and Cyanation: 2-chloropropionic acid is first neutralized with a base like
potassium carbonate. The resulting salt is then treated with a cyanide source (e.g.,
potassium cyanide) to form 2-cyanopropionic acid via nucleophilic substitution.[9]

« Esterification: The 2-cyanopropionic acid is then dissolved in ethanol.[9] An acid catalyst,
such as concentrated sulfuric acid or a heteropolyacid, is added, and the mixture is heated
(e.g., to 65-80 °C).[9][11] This step involves both the hydrolysis of the nitrile group to a
carboxylic acid and the esterification of both carboxyl groups to yield diethyl methyl
malonate.

» Neutralization and Purification: The reaction mixture is cooled, and excess acid is neutralized
with a base like ammonia water. The organic phase containing the crude product is
separated and purified by fractional distillation under reduced pressure.[11]

Applications in Research and Drug Development

Diethyl methyl malonate is a versatile building block in organic synthesis, valued for its role in
constructing more complex molecules.[5]

e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of a variety of
pharmaceuticals, including anti-inflammatory and analgesic drugs.[5] Its structure is a
precursor for forming heterocyclic compounds and other core scaffolds in medicinal
chemistry.
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e Organic Synthesis: In laboratory and industrial settings, it is widely used for the preparation
of substituted esters and other derivatives.[5] The reactivity of the methylene group allows for
the introduction of diverse functional groups, making it an essential tool for synthetic
chemists.[5]

o Other Industries: Beyond pharmaceuticals, diethyl methyl malonate finds use in the flavor
and fragrance industries due to its fruity aroma.[3][5] It is also applied in the formulation of
agrochemicals, such as pesticides and herbicides.[5]

Safety and Handling

Diethyl methyl malonate is considered stable under normal laboratory conditions.[1][8]
However, proper safety precautions are essential during its handling and storage.

e Hazards: The compound may cause skin and eye irritation.[2] It is a combustible liquid.[12]
The oral LD50 in rats is 5000 mg/kg, indicating low acute toxicity.[1]

e Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[12] Avoid contact with skin and eyes
and inhalation of vapors.[12]

o Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open
flames.[12] Keep containers tightly closed. It is incompatible with strong acids, bases,
oxidizing agents, and reducing agents.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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